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Compound of Interest

Compound Name: N1-Benzylpropane-1,3-diamine

Cat. No.: B111822

For Immediate Implementation: This document provides crucial safety and logistical guidance
for the proper disposal of N1-Benzylpropane-1,3-diamine (CAS: 13910-48-0), ensuring the
safety of laboratory personnel and compliance with environmental regulations. The following
procedures are designed for researchers, scientists, and drug development professionals.

N1-Benzylpropane-1,3-diamine is classified as a corrosive substance that causes severe skin
burns and eye damage.[1][2][3][4] Adherence to these disposal protocols is mandatory to
mitigate risks.

Hazard Profile and Safety Data

A thorough understanding of the chemical's properties is the first step in safe handling and
disposal.
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Property Value Source
CAS Number 13910-48-0 [1][2][3]
Molecular Formula C10H16N2 [21[31[4]
Molecular Weight 164.25 g/mol [31[4]

GHS Hazard Statements

H314: Causes severe skin

burns and eye damage.

[1112](31[4]

GHS Signal Word

Danger

[2]

Physical State

Liquid

[3]

Storage

Store in a cool, dark, and well-
ventilated place under inert

gas.

[3]

Experimental Protocols: Step-by-Step Disposal

Procedure

The following protocol must be strictly followed for the disposal of N1-Benzylpropane-1,3-

diamine and its contaminated containers.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile rubber), safety

goggles, and a lab coat.

o Work in a well-ventilated area, preferably under a chemical fume hood.

2. Waste Collection:

o Collect waste N1-Benzylpropane-1,3-diamine in a dedicated, properly labeled, and sealed

container.

e Do not mix with other waste streams unless compatibility is confirmed.
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» For spills, absorb the material with an inert absorbent (e.g., sand, silica gel) and place itin a
suitable container for disposal.

3. Container Decontamination:

o Empty containers should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).
e The rinsate must be collected and treated as hazardous waste.

e Never rinse containers into the drain.

4. Final Disposal:

» All waste containing N1-Benzylpropane-1,3-diamine must be disposed of through an
approved hazardous waste disposal facility.

» Follow all local, state, and federal regulations for hazardous waste disposal.
o Label the waste container clearly with the chemical name and associated hazards.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of N1-
Benzylpropane-1,3-diamine.
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Caption: Disposal workflow for N1-Benzylpropane-1,3-diamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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